4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide

• IUPAC Name: 4-[[2-(4-chlorophenoxy)-2-methylpropanoyl]amino]benzamide
• InChI: InChI=1S/C17H17ClN2O3/c1-17(2,23-14-9-5-12(18)6-10-14)16(22)20-13-7-3-11(4-8-13)15(19)21/h3-10H,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: YYIBXUIPZFPKSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=CC=C(C=C1)C(=O)N)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClN2O3
• Molecular Weight: 332.8 g/mol

Description

4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide, also known as GW 501516, is a chemical compound that has gained attention for its potential applications in scientific research. It belongs to the class of selective androgen receptor modulators (SARMs) and is known for its ability to activate peroxisome proliferator-activated receptor delta (PPARδ) in the body.

Mechanism of Action

The mechanism of action of 4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide involves the activation of PPARδ, a nuclear receptor that plays a role in regulating energy metabolism. Activation of PPARδ leads to increased expression of genes involved in energy metabolism, including those involved in fatty acid oxidation and glucose uptake. This results in improved endurance and metabolism.
Biochemical and Physiological Effects
4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide has been shown to have several biochemical and physiological effects in animal studies. It has been shown to increase endurance and improve exercise performance by increasing the expression of genes involved in energy metabolism. It has also been shown to improve glucose uptake and insulin sensitivity, making it a potential treatment option for metabolic disorders such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide in lab experiments include its ability to activate PPARδ and improve endurance and metabolism. This makes it a useful tool for studying the role of PPARδ in energy metabolism and the potential applications of PPARδ agonists in treating metabolic disorders. However, the limitations of using 4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide in lab experiments include its potential toxicity and the need for further studies to determine its long-term effects.

Future Directions

There are several future directions for research on 4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide. These include further studies on its potential applications in treating metabolic disorders such as obesity and diabetes, as well as studies on its long-term effects and potential toxicity. Additionally, there is a need for further research on the mechanism of action of PPARδ agonists and their potential applications in improving endurance and metabolism.

Synthesis Methods

The synthesis of 4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide involves several steps, including the reaction of 4-chlorophenol with 2-bromo-2-methylpropionic acid to form 2-(4-chlorophenoxy)-2-methylpropanoic acid. This acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is further reacted with 4-aminobenzamide to form the final product.

Scientific Research Applications

4-{[2-(4-chlorophenoxy)-2-methylpropanoyl]amino}benzamide has been studied for its potential applications in scientific research, including its ability to improve endurance and metabolism. It has been shown to increase the expression of genes involved in energy metabolism and improve exercise performance in animal studies. It has also been studied for its potential applications in treating metabolic disorders such as obesity and diabetes.